3,3-Dimethyl-1-(3-(methylsulfonyl)pyrrolidin-1-yl)butan-1-one

• IUPAC Name: 3,3-dimethyl-1-(3-methylsulfonylpyrrolidin-1-yl)butan-1-one
• InChI: InChI=1S/C11H21NO3S/c1-11(2,3)7-10(13)12-6-5-9(8-12)16(4,14)15/h9H,5-8H2,1-4H3
• InChI Key: MHCMLFAWFGOZKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)N1CCC(C1)S(=O)(=O)C
• Molecular Formula: C11H21NO3S
• Molecular Weight: 247.36 g/mol
• CAS No.: 1448037-33-9

Description

3,3-Dimethyl-1-(3-(methylsulfonyl)pyrrolidin-1-yl)butan-1-one is a useful research compound. Its molecular formula is C11H21NO3S and its molecular weight is 247.35. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Solvent Effects

• A study on the molecular interactions between a pyrrolidinium-based ionic liquid and solvents like dimethyl sulfoxide (DMSO) and acetonitrile highlights the significance of solvent effects on the properties of ionic liquids. This research is essential for understanding how different solvents can influence the behavior of complex chemical systems, which is critical for applications ranging from solvent selection in chemical reactions to the design of new materials and electrolytes (Ashraf et al., 2016).

Synthesis and Chemical Reactions

• Research on the synthesis of 3-hydroxy-1H-pyrrole via flash vacuum pyrolysis of specific esters underlines the importance of chemical synthesis techniques in creating structurally complex and functionally significant molecules. Such methodologies have broad implications, including the development of pharmaceuticals, agrochemicals, and novel materials (Hill et al., 2009).

Electrolyte Development for Energy Storage

• A study on the characterization of a ternary mixture involving N-methyl-(n-butyl)pyrrolidinium bis(trifluoromethanesulfonyl)imide as an electrolyte in lithium-sulfur cells contributes to the advancement of energy storage technologies. The findings highlight the potential of using complex ionic liquids in developing batteries with improved performance, especially under varying temperature conditions (Shin & Cairns, 2008).

Material Synthesis and Characterization

• The development of novel materials, such as extended π-conjugated organic materials based on methyl pyridinium compounds, showcases the intersection of chemistry and materials science. Such research is pivotal for the advancement of optoelectronic devices, highlighting the role of synthetic chemistry in pushing the boundaries of technology (Antony et al., 2019).